![molecular formula C15H17N3O3S2 B4418189 1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide](/img/structure/B4418189.png)
1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide
Overview
Description
1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide, also known as PHT-427, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. PHT-427 has been shown to target multiple signaling pathways involved in cancer cell proliferation, survival, and metastasis.
Mechanism of Action
1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide exerts its anti-cancer effects through the inhibition of multiple signaling pathways involved in cancer cell proliferation, survival, and metastasis. This compound has been shown to inhibit the activity of AKT, a protein kinase that plays a key role in cancer cell survival and growth. It has also been shown to inhibit the activity of NF-kB, a transcription factor that is involved in the regulation of genes involved in inflammation, cell survival, and cancer progression.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit cell proliferation and induce cell cycle arrest in cancer cells. This compound has been shown to inhibit the migration and invasion of cancer cells, which are key processes involved in cancer metastasis.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide in lab experiments is that it has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to target multiple signaling pathways involved in cancer cell proliferation, survival, and metastasis. However, one limitation of using this compound in lab experiments is that it is a small molecule inhibitor, which may have limited efficacy in vivo.
Future Directions
There are several future directions for the study of 1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide. One future direction is to investigate the potential of this compound in combination with other anti-cancer agents. Another future direction is to investigate the potential of this compound in the treatment of other diseases, such as inflammatory disorders and autoimmune diseases. Additionally, further studies are needed to investigate the potential of this compound in vivo and to determine its safety and efficacy in preclinical and clinical trials.
Scientific Research Applications
1-(phenylsulfonyl)-N-1,3-thiazol-2-ylpiperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit multiple signaling pathways involved in cancer cell proliferation, survival, and metastasis. This compound has been shown to inhibit the activity of AKT, a protein kinase that plays a key role in cancer cell survival and growth. It has also been shown to inhibit the activity of NF-kB, a transcription factor that is involved in the regulation of genes involved in inflammation, cell survival, and cancer progression.
properties
IUPAC Name |
1-(benzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S2/c19-14(17-15-16-8-11-22-15)12-6-9-18(10-7-12)23(20,21)13-4-2-1-3-5-13/h1-5,8,11-12H,6-7,9-10H2,(H,16,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMYUVLKUOMLFJP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=NC=CS2)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901330392 | |
Record name | 1-(benzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901330392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
43.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49729095 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
849197-08-6 | |
Record name | 1-(benzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901330392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.